3-Methyl-4-oxo-pentane-1-carboxylic acid ethyl ester

• CAS No.: 53068-88-5
• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: ethyl 4-methyl-5-oxohexanoate
• InChI: InChI=1S/C9H16O3/c1-4-12-9(11)6-5-7(2)8(3)10/h7H,4-6H2,1-3H3
• InChI Key: KWCNANFMHITWAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(C)C(=O)C

Description

3-Methyl-4-oxo-pentane-1-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Fraction (b) contains 95% by weight of ethyl ester of 3-methyl-4-oxopentane-1-carboxylic acid and 2% by weight of ethyl ester of 4-oxo-hexane-1-carboxylic acid. 41% of the total amount of ethyl acrylate has been converted. The efficiency in ethyl ester of 3-methyl-4-oxo-pentane-1-carboxylic acid amounts to 56% referred to the quantity of converted methyl ethyl ketone, and to 58% referred to the quantity of converted ethyl acrylate.